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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271

For Immediate Implementation: Essential Safety and Handling Protocols for the Potent BTK
Inhibitor BMS-935177

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with BMS-935177, a potent, reversible Bruton's
Tyrosine Kinase (BTK) inhibitor. Adherence to these guidelines is mandatory to ensure
personnel safety and maintain a secure laboratory environment. Due to the potent nature of
this compound, it should be handled as a hazardous substance, requiring stringent
containment and personal protective measures.

Operational Plan: From Receipt to Disposal

This step-by-step guide outlines the essential procedures for safely handling BMS-935177
throughout its lifecycle in the laboratory.

Compound Receipt and Storage

 Verification: Upon receipt, visually inspect the container for any damage or leaks.

» Designated Storage: Store BMS-935177 in a designated, clearly labeled, and secure
location. Access to this storage area should be restricted to authorized personnel.

» Storage Conditions: The compound should be stored as a powder at -20°C for long-term
stability (up to 3 years). Stock solutions in a solvent should be stored at -80°C for up to one
year.
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Preparation of Solutions

o Containment: All weighing and preparation of BMS-935177, both in powder and solution
form, must be conducted in a certified chemical fume hood or a biological safety cabinet to
prevent inhalation of airborne particles.

o Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required (see
table below). This includes double gloving, a disposable gown, safety goggles, and a face
shield. For handling the powder, a fit-tested N95 or higher respirator is mandatory.

e Solubility: BMS-935177 is soluble in DMSO (100 mg/mL) and Ethanol (88 mg/mL), but
insoluble in water. Use fresh, moisture-free DMSO for optimal solubility.

Experimental Use

o Controlled Access: Experiments involving BMS-935177 should be performed in a designated
and clearly marked area of the laboratory.

o Spill Prevention: Use a disposable absorbent plastic-backed pad on the work surface to
contain any potential spills.

e Labeling: All containers with BMS-935177 must be clearly labeled with the compound name,
concentration, date, and a hazard symbol.

Decontamination

o Work Surfaces: At the end of each procedure, decontaminate all work surfaces with an
appropriate solvent (e.g., 70% ethanol) to inactivate and remove any residual compound.

o Equipment: All non-disposable equipment that has come into contact with BMS-935177 must
be thoroughly decontaminated before being removed from the designated work area.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling BMS-935177. This equipment
Is designed to minimize exposure through inhalation, skin contact, and eye contact.
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Eye/Face Respiratory
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Handling Powder ) Safety goggles ]
o chemotherapy- resistant gown Fit-tested N95 or
(weighing, o o N and a full-face ) )
) ) rated nitrile with tight-fitting ) higher respirator
aliquoting) shield
gloves cuffs
Double pair, Disposable, fluid- Not required if
Handling chemotherapy- resistant gown handled in a
) o o o Safety goggles -
Solutions rated nitrile with tight-fitting certified fume
gloves cuffs hood
Double pair, Disposable, fluid- )
o ) Safety goggles Recommended if
Administering to chemotherapy- resistant gown ) ]
) o o o and a full-face there is a risk of
Animals rated nitrile with tight-fitting ] o
shield aerosolization
gloves cuffs
Double pair, Disposable, fluid-
) chemotherapy- resistant gown )
Waste Disposal o o o Safety goggles Not required
rated nitrile with tight-fitting
gloves cuffs

Disposal Plan

Proper disposal of BMS-935177 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

» Waste Segregation: All waste contaminated with BMS-935177, including unused compound,

solutions, contaminated PPE, and labware, must be segregated as cytotoxic/cytostatic

waste.

o Waste Containers: Use designated, leak-proof, and puncture-resistant containers with purple

lids, clearly labeled as "Cytotoxic/Cytostatic Waste for Incineration."

o Sharps: All sharps (needles, scalpels) contaminated with BMS-935177 must be disposed of

in a designated cytotoxic sharps container.
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Final Disposal: Cytotoxic and cytostatic waste must be disposed of through a licensed
hazardous waste disposal service, typically via high-temperature incineration. Do not mix this
waste with general laboratory or biohazardous waste.

Emergency Procedures

: _ :

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the
spill with an absorbent material and decontaminate the area. Collect all contaminated
materials in a designated cytotoxic waste container.

Parameter Value Source
Molecular Weight 502.56 g/mol

Solubility in DMSO 100 mg/mL (198.98 mM)

Solubility in Ethanol 88 mg/mL

Water Solubility Insoluble

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution) -80°C for up to 1 year

Experimental Workflow for Handling BMS-935177
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BMS-935177 Handling Workflow
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Weigh powder / Prepare solution

Perform experiment in designated area

Label all samples

Cleanup & Disposal

Decontaminate workspace and equipment

:

Segregate and dispose of all waste in purple-lidded containers

\ Emergency

Doff PPE

Spill or Exposure Occurs

Follow Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of BMS-935177.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling BMS-935177]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606271#personal-protective-equipment-for-handling-
bms-935177]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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